![molecular formula C15H12F3NO2 B4444164 2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide](/img/structure/B4444164.png)
2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide
Overview
Description
2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide, also known as TFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TFB belongs to the class of benzamide derivatives and has a molecular weight of 321.32 g/mol.
Mechanism of Action
The mechanism of action of 2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide involves its ability to interact with the hydrophobic pockets of amyloid fibrils, leading to a change in its fluorescence properties. This change can be detected using various spectroscopic techniques, allowing for the detection and monitoring of amyloid fibril formation in vitro and in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect the viability of cells. It has also been demonstrated to be stable under physiological conditions, making it a suitable probe for in vivo imaging studies. Additionally, this compound has been shown to selectively bind to amyloid fibrils, making it a promising tool for the diagnosis and monitoring of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide is its high selectivity and sensitivity towards amyloid fibrils. It can be used to detect and monitor the formation of amyloid fibrils in vitro and in vivo. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can affect its binding and detection properties.
Future Directions
There are several future directions for the use of 2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide in scientific research. One potential application is its use as a diagnostic tool for the early detection of neurodegenerative diseases. Additionally, this compound can be modified to enhance its solubility and binding properties, making it a more effective probe for in vivo imaging studies. Furthermore, this compound can be used in combination with other probes and imaging techniques to gain a more comprehensive understanding of protein conformational changes and their role in disease progression.
Scientific Research Applications
2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of protein conformational changes. This compound has been shown to selectively bind to amyloid fibrils, which are associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2,3,4-trifluoro-N-(2-methoxy-5-methylphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F3NO2/c1-8-3-6-12(21-2)11(7-8)19-15(20)9-4-5-10(16)14(18)13(9)17/h3-7H,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPVBNYLJHUQZCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=C(C(=C(C=C2)F)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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